Cas no 6866-69-9 (N-acetylglucosamine-1-phosphate)

6866-69-9 structure
Product name:N-acetylglucosamine-1-phosphate
N-acetylglucosamine-1-phosphate Chemical and Physical Properties
Names and Identifiers
-
- N-acetylglucosamine-1-phosphate
- [(3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl] dihydrogen phosphate
- 2-(acetylamino)-2-deoxy-D-glucopyranose 1-(dihydrogen phosphate)
- N-acetyl-delta-glucosamine 1-phosphate
- N-Acetyl-D-glucosamine 1-phosphate
- N-acetyl-alpha-delta-glucosamine 1-phosphate
- delta-glucosamine 1-phosphate
- 2-acetamido-2-deoxy-D-glucopyranose 1-phosphate
- N-Acetyl-D-glucosamine1-phosphate
- DTXSID90988348
- CHEBI:7125
- SCHEMBL5679031
- D-Glucopyranose, 2-(acetylamino)-2-deoxy-, 1-(dihydrogen phosphate)
- GlcNAc-1-Phosphate
- {[(3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phosphonic acid
- bmse000163
- Q27107444
- C04256
- 2-Deoxy-2-[(1-hydroxyethylidene)amino]-1-O-phosphonohexopyranose
- 6866-69-9
- N-ACETYL-D-GLUCOSAMINE-1-P
- 2-acetamido-2-deoxy-1-O-phosphono-D-glucopyranose
- N-Acetylglucosamine 1-phosphate
- 2-acetamido-2-deoxy-D-glucopyranose 1-(dihydrogen phosphate)
- N-Acetyl-glucosamine 1-phosphate
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- Inchi: InChI=1S/C8H16NO9P/c1-3(11)9-5-7(13)6(12)4(2-10)17-8(5)18-19(14,15)16/h4-8,10,12-13H,2H2,1H3,(H,9,11)(H2,14,15,16)/t4-,5-,6-,7-,8?/m1/s1
- InChI Key: FZLJPEPAYPUMMR-RTRLPJTCSA-N
- SMILES: CC(=O)NC1C(C(C(OC1OP(=O)(O)O)CO)O)O
Computed Properties
- Exact Mass: 301.05626809g/mol
- Monoisotopic Mass: 301.05626809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 166Ų
- XLogP3: -3.7
N-acetylglucosamine-1-phosphate Related Literature
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Joseph F. Parker,Christopher N. Chervin,Eric S. Nelson,Debra R. Rolison,Jeffrey W. Long Energy Environ. Sci., 2014,7, 1117-1124
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Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
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J. Halter,T. Gloor,B. Amoroso,F. N. Büchi Phys. Chem. Chem. Phys., 2019,21, 13126-13134
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Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
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Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
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